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Compound of Interest

Compound Name: D-Amphetamine Isopropylurea

Cat. No.: B15353274 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in handling D-Amphetamine Isopropylurea. The

following procedures are designed to ensure a safe laboratory environment and compliance

with regulations for handling controlled substances.

Personal Protective Equipment (PPE)
When handling D-Amphetamine Isopropylurea, a comprehensive PPE strategy is mandatory

to prevent exposure through inhalation, dermal contact, or ingestion[1][2][3]. The required PPE

is detailed below.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Powder-free, disposable

gloves are required. Thicker

gloves generally offer better

protection. It is recommended

to change gloves every 30 to

60 minutes or immediately if

contaminated or damaged[2].

Body Protection Protective Gown

A long-sleeved, seamless

gown with a closed front and

tight-fitting cuffs is necessary

to protect the body[3]. For

activities with a higher risk of

spills, a non-permeable "bunny

suit" or coveralls should be

considered[4].

Eye and Face Protection
Safety Goggles and Face

Shield

Safety goggles are required to

protect the eyes from

splashes. A face shield offers a

full range of protection for the

face and eyes and should be

used when there is a risk of

splashing[2]. Standard

eyeglasses are not

sufficient[4].

Respiratory Protection Respirator

An N95 or higher-rated

respirator is required,

especially when handling

powders or if there is a

potential for aerosolization[1]

[4][5]. Surgical masks do not

provide adequate respiratory

protection from chemical

exposure[4][5].
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Foot Protection Shoe Covers

Disposable shoe covers

should be worn over footwear

to prevent the spread of

contamination[4].

Operational Plan: Step-by-Step Handling Protocol
1. Pre-Handling Preparations:

Licensing and Registration: Ensure all necessary state and federal licenses and registrations

for handling controlled substances are current. This includes registration with the Drug

Enforcement Agency (DEA)[6].

Authorized Personnel: Access to D-Amphetamine Isopropylurea should be restricted to

authorized personnel only[7].

Designated Area: All handling of the substance must occur in a designated, well-ventilated

area, preferably within a chemical fume hood or a Class II Biosafety Cabinet (BSC) to

minimize inhalation exposure[5].

Gather Materials: Assemble all necessary equipment, including PPE, weighing materials,

solvents, and waste containers, before handling the compound.

2. Handling the Compound:

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing and Transfer:

Perform all weighing and transfers of solid D-Amphetamine Isopropylurea within a fume

hood or ventilated enclosure to contain any airborne particles.

Use dedicated spatulas and weighing boats.

Handle with care to avoid generating dust.
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Solution Preparation:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Keep containers closed when not in use.

3. Post-Handling Procedures:

Decontamination: Thoroughly clean all surfaces, equipment, and glassware that came into

contact with D-Amphetamine Isopropylurea using an appropriate solvent.

Doffing PPE: Remove PPE in the designated area, being careful to avoid self-contamination.

Gloves should be removed last and turned inside out[3].

Hand Washing: Wash hands thoroughly with soap and water after removing PPE[3].

Disposal Plan: Step-by-Step Disposal Protocol
The disposal of controlled substances is strictly regulated to prevent diversion and

environmental contamination.

1. Waste Segregation and Labeling:

Categorize Waste: Segregate waste into "recoverable" and "non-recoverable" amounts.

Recoverable Waste: Includes expired or unwanted bulk substances, unused dilutions, and

heavily contaminated items[8].

Non-recoverable Waste: Refers to residual amounts in empty containers or on used

syringes that cannot be drawn out[8].

Labeling: Clearly label all waste containers with the contents (e.g., "D-Amphetamine
Isopropylurea Waste") and the appropriate hazard symbols[8].

2. Disposal of Non-Recoverable Waste:

Empty containers with non-recoverable residual amounts may be disposed of in a biohazard

sharps container[8].
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3. Disposal of Recoverable Waste:

Do Not Dispose in Regular Trash or Sink: It is prohibited to dispose of controlled substances

in the regular trash, down the sink, or by mixing with materials like cat litter[8][9].

Reverse Distributor: Expired, unwanted, or damaged controlled substances must be

transferred to a licensed reverse distributor for destruction[8].

Contact Environmental Health & Safety (EHS): Contact your institution's EHS department to

schedule a pickup of the controlled substance waste[8][9][10]. They will coordinate with a

reverse distributor.

Documentation:

Maintain meticulous records of all disposed substances.

For Schedule I or II substances, a DEA Form 222 may be required for the transfer to the

reverse distributor[8].

A witnessed destruction, often involving two authorized personnel, is a best practice and

may be required by your institution[7][8]. The witness may need to sign a DEA Form 41[7].

Experimental Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of D-Amphetamine Isopropylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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